(5-(3-Nitrophenyl)furan-2-yl)(4-phenylpiperazin-1-yl)methanethione
Description
(5-(3-Nitrophenyl)furan-2-yl)(4-phenylpiperazin-1-yl)methanethione, also known as NFPF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have become essential in the search for new antibacterial agents due to their remarkable therapeutic efficacy. The compound you’ve mentioned contains both furan and piperazine moieties, which can contribute to its antibacterial properties. Researchers have explored its effects against both gram-positive and gram-negative bacteria . Further investigations into its mechanism of action and potential clinical applications are warranted.
Anticancer Potential
Furan-based compounds often exhibit diverse pharmacological activities, including anticancer effects. The presence of the nitrophenyl group in this compound could enhance its cytotoxicity against cancer cells. Researchers have studied similar furan derivatives for their potential as anticancer agents . Investigating its impact on specific cancer cell lines and understanding its mode of action would be valuable.
Anti-Inflammatory Properties
Furan derivatives have been associated with anti-inflammatory effects. The compound’s furan ring may contribute to this property. Researchers have explored furan-based molecules for their ability to modulate inflammatory pathways and alleviate inflammation-related conditions . Further studies could elucidate its anti-inflammatory mechanisms and potential clinical applications.
Antioxidant Activity
The furan nucleus often imparts antioxidant properties to compounds. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. Investigating the radical-scavenging abilities of this compound could reveal its potential as an antioxidant agent .
Neuroprotective Effects
Given the diverse pharmacological activities associated with furan derivatives, exploring their impact on neurological health is intriguing. Neuroprotective effects, such as anti-anxiety or anti-parkinsonian properties, have been reported for certain furan-containing compounds . Investigating whether this compound exhibits similar effects could be valuable.
Cardiovascular Applications
Furan derivatives have been studied for their cardiovascular effects. The compound’s unique structure may influence factors like blood pressure or vascular health. Investigating its impact on cardiovascular parameters could provide insights into potential therapeutic applications .
properties
IUPAC Name |
[5-(3-nitrophenyl)furan-2-yl]-(4-phenylpiperazin-1-yl)methanethione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S/c25-24(26)18-8-4-5-16(15-18)19-9-10-20(27-19)21(28)23-13-11-22(12-14-23)17-6-2-1-3-7-17/h1-10,15H,11-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYMZMMJFQWMDLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=S)C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(3-Nitrophenyl)furan-2-yl)(4-phenylpiperazin-1-yl)methanethione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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